(3-chlorophenyl)(4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (3-chlorophenyl)-[4-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H19ClF3N3O/c22-16-5-3-4-15(12-16)19(29)27-10-8-14(9-11-27)13-28-18-7-2-1-6-17(18)26-20(28)21(23,24)25/h1-7,12,14H,8-11,13H2
• InChI Key: UPCKOCONOIWXRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C3=CC=CC=C3N=C2C(F)(F)F)C(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H19ClF3N3O
• Molecular Weight: 421.8 g/mol

Description

(3-chlorophenyl)(4-((2-(trifluoromethyl)-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClF3N3O and its molecular weight is 421.85. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Research on similar compounds includes studies on their synthesis and chemical reactivity. For instance, the synthesis of benzo[b]thiophene derivatives and their reactivity towards sulfur- and oxygen-containing nucleophiles has been explored, providing insights into the functionalization of acyl-benzo[b]thiophene derivatives (Pouzet et al., 1998). This type of research contributes to the development of new chemical reactions and the synthesis of novel compounds with potential applications in various fields, including materials science and pharmaceuticals.

Environmental Science

Studies on benzotriazole and benzophenone UV filters, which share some structural similarities with the target compound, have focused on their environmental presence, especially in sediment and sewage sludge (Zhang et al., 2011). Understanding the environmental distribution and impact of these compounds is crucial for assessing potential ecological risks and developing strategies to mitigate pollution.

Advanced Materials

Research into poly(amide-ether)s bearing imidazole pendants, incorporating chemical functionalities similar to the target compound, has revealed their potential for creating materials with desirable physical and optical properties (Ghaemy et al., 2013). Such materials could have applications in electronics, photonics, and as fluorescent markers, highlighting the role of chemical synthesis in advancing material sciences.

Antimicrobial Activity

The antimicrobial properties of compounds containing benzo[d]imidazol or similar structural motifs have been studied, with some showing promise as broad-spectrum antibiotics (Chandra et al., 2020). These studies are fundamental in the ongoing search for new antimicrobial agents to combat resistant bacterial strains.

Mechanism of Action

This compound is a complex organic molecule, and its specific biological activity could depend on a variety of factors. It’s possible that this compound could interact with various biological targets, given its structural features. For instance, the presence of a benzimidazole moiety could suggest potential interactions with various enzymes or receptors . .